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Compound Name: (-)-Eseroline fumarate

Cat. No.: B1631656

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Eseroline, a metabolite of the acetylcholinesterase inhibitor physostigmine, is a fascinating
compound with a dual pharmacological profile.[1] It exhibits properties as both a p-opioid
receptor agonist and a weak, reversible acetylcholinesterase (AChE) inhibitor.[1] This unique
combination of activities has garnered interest in its potential as an antinociceptive agent.[2]
This technical guide provides an in-depth overview of the chemical properties, synthesis,
analytical methods, and mechanism of action of its fumarate salt, (-)-Eseroline fumarate.

Chemical and Physical Properties

(-)-Eseroline fumarate is typically a white to light brown solid.[3][4] It is soluble in dimethyl
sulfoxide (DMSOQO) and 0.1 M hydrochloric acid.[3] For long-term storage, a temperature of
-20°C is recommended.[5][6]
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Property Value Source
(3aR,8bS)-3,4,8b-trimethyl-
IUPAC Name 2,3a-dihydro-1H-pyrrolo[2,3- [5]
blindol-7-ol fumarate
CAS Number 70310-73-5 [5]
Molecular Formula C13H18N20 - C4H40a4 [4115][6]
Molecular Weight 334.37 g/mol [5]
CN1CC[C@@]2(C)c3cc(O)cce
: 3N(C)
Canonical SMILES [4]
[C@@H]12.0=C(O)/C=C/C(=
0)O
PBZRRADJWNBPNY-
InChl Key [4]
XDRMOJKASA-N
Property Value Source
Appearance Light Brown / White Solid [3114]
B Soluble in DMSO and 0.1 M
Solubility [3]
HCI (freshly prepared)
) ) Data not available in cited
Melting Point )
literature
N ) Data not available in cited
Boiling Point )
literature
Data not available in cited
pKa .
literature
XLogP3 1.476 [3]

Experimental Protocols
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Synthesis of (-)-Eseroline Fumarate from (-)-Eseroline

A common method for the preparation of the fumarate salt of (-)-Eseroline involves the reaction
of the free base with fumaric acid.

Methodology:

Dissolve (-)-Eseroline (as an oil) in methanol.

In a separate container, dissolve one equivalent of fumaric acid in methanol.

Add the fumaric acid solution to the (-)-Eseroline solution.

To induce crystallization of the salt, add ether followed by pentane to the mixture.

The resulting crystalline solid is (-)-Eseroline fumarate.

This protocol is adapted from a method described for a similar compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(-)-Eseroline Fumarate: A Technical Guide to its
Chemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631656#eseroline-fumarate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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